![molecular formula C6H10N2O B6206221 3-azabicyclo[3.1.0]hexane-3-carboxamide CAS No. 1860537-81-0](/img/no-structure.png)
3-azabicyclo[3.1.0]hexane-3-carboxamide
Overview
Description
3-azabicyclo[3.1.0]hexane-3-carboxamide (3-BCA) is a bicyclic organic compound that has been studied for its potential applications in synthetic organic chemistry, drug synthesis, and biochemistry. 3-BCA is a cyclic amide with a nitrogen atom in the ring, which makes it a valuable tool for the synthesis of a wide range of organic compounds. The ability of this compound to undergo a variety of reactions and to form stable products makes it an attractive choice for use in the synthesis of drugs and other compounds.
Scientific Research Applications
3-azabicyclo[3.1.0]hexane-3-carboxamide has been studied for its potential applications in various areas of scientific research. It has been used in the synthesis of a variety of drugs, including antibiotics, anti-inflammatory agents, and antifungal agents. It has also been used in the synthesis of various polymers, such as polyurethanes, polyesters, and polyamides. In addition, 3-azabicyclo[3.1.0]hexane-3-carboxamide has been used in the synthesis of a variety of other compounds, including dyes, fragrances, and cosmetic ingredients.
Mechanism of Action
The mechanism of action of 3-azabicyclo[3.1.0]hexane-3-carboxamide is not fully understood. However, it is believed to involve the formation of a cyclic amide, which can then undergo a variety of reactions with other reagents. The reaction of a cyclic amide with an alkyl halide is believed to form a bicyclic amide, which can then be further reacted with other reagents to form the desired product. In addition, the reaction of a cyclic amide with a Grignard reagent is believed to form a substituted cyclic amide, which can then be further reacted with other reagents to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-azabicyclo[3.1.0]hexane-3-carboxamide have not been extensively studied. However, some studies have suggested that it may have some anti-inflammatory and antifungal properties. In addition, 3-azabicyclo[3.1.0]hexane-3-carboxamide has been shown to have some antioxidant activity, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 3-azabicyclo[3.1.0]hexane-3-carboxamide in lab experiments is its stability. This compound is relatively stable and can be used in a variety of different reactions without decomposition. In addition, 3-azabicyclo[3.1.0]hexane-3-carboxamide is relatively inexpensive, making it an attractive option for use in lab experiments. However, it is important to note that 3-azabicyclo[3.1.0]hexane-3-carboxamide can be toxic in high concentrations and should be handled with care.
Future Directions
The potential applications of 3-azabicyclo[3.1.0]hexane-3-carboxamide are numerous and there are many future directions that could be explored. One potential area of research is the use of 3-azabicyclo[3.1.0]hexane-3-carboxamide in the synthesis of other compounds, such as drugs and polymers. Additionally, further research could be conducted to explore the biochemical and physiological effects of 3-azabicyclo[3.1.0]hexane-3-carboxamide. Finally, further research could be conducted to explore the potential of 3-azabicyclo[3.1.0]hexane-3-carboxamide as an antioxidant or anti-inflammatory agent.
Synthesis Methods
3-azabicyclo[3.1.0]hexane-3-carboxamide can be synthesized through a variety of methods. The most common method involves the reaction of a cyclic amide with an alkyl halide in the presence of an acid catalyst. This reaction produces a bicyclic amide, which can then be further reacted with other reagents to form the desired product. Other methods of synthesis include the use of a Grignard reagent, the use of a nucleophilic substitution reaction, and the use of a Wittig reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-azabicyclo[3.1.0]hexane-3-carboxamide involves the cyclization of a suitable precursor molecule containing a nitrogen atom and a carboxylic acid group. The cyclization reaction can be achieved using a suitable activating agent and a mild base. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.", "Starting Materials": ["3-aminopropanoic acid", "ethyl chloroformate", "triethylamine", "methanol", "diethyl ether"], "Reaction": ["Step 1: Protection of the carboxylic acid group of 3-aminopropanoic acid using ethyl chloroformate and triethylamine in methanol to form ethyl 3-(ethoxycarbonylamino)propanoate.", "Step 2: Cyclization of ethyl 3-(ethoxycarbonylamino)propanoate using triethylamine as a base and a suitable activating agent such as 1,1'-carbonyldiimidazole (CDI) in diethyl ether to form 3-azabicyclo[3.1.0]hexane-3-carboxylic acid ethyl ester.", "Step 3: Hydrolysis of the ethyl ester using sodium hydroxide in water to form 3-azabicyclo[3.1.0]hexane-3-carboxylic acid.", "Step 4: Coupling of 3-azabicyclo[3.1.0]hexane-3-carboxylic acid with ammonia in methanol to form 3-azabicyclo[3.1.0]hexane-3-carboxamide.", "Step 5: Purification of the product using standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
1860537-81-0 |
Molecular Formula |
C6H10N2O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
